Cas no 331275-07-1 (4-Chloro-N-ethyl-N-phenyl-benzenesulfonamide)

4-Chloro-N-ethyl-N-phenyl-benzenesulfonamide structure
331275-07-1 structure
Product Name:4-Chloro-N-ethyl-N-phenyl-benzenesulfonamide
CAS No:331275-07-1
MF:C14H14ClNO2S
MW:295.784461498261
CID:3054668
PubChem ID:668790
Update Time:2025-04-21

4-Chloro-N-ethyl-N-phenyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-N-ethyl-N-phenyl-benzenesulfonamide
    • 4-chloro-N-ethyl-N-phenylbenzene-1-sulfonamide
    • HMS1679O05
    • AKOS000671305
    • AG-690/11171074
    • 331275-07-1
    • STK000630
    • 4-chloro-N-ethyl-N-phenylbenzenesulfonamide
    • CHEMBL383974
    • AB00039350-01
    • Inchi: 1S/C14H14ClNO2S/c1-2-16(13-6-4-3-5-7-13)19(17,18)14-10-8-12(15)9-11-14/h3-11H,2H2,1H3
    • InChI Key: YQTYXQQORPXCPT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

  • Exact Mass: 295.0433776Da
  • Monoisotopic Mass: 295.0433776Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.8Ų
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